(6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine

• IUPAC Name: [6-(1,4-dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl]methanamine
• InChI: InChI=1S/C14H20N2O3/c15-9-11-1-2-13(16-10-11)19-12-3-5-14(6-4-12)17-7-8-18-14/h1-2,10,12H,3-9,15H2
• InChI Key: TWKZDICIPZMTSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1OC3=NC=C(C=C3)CN)OCCO2
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol
• CAS No.: 2034487-82-4

Description

(6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine is a heterocyclic compound featuring a pyridine ring substituted at the 6-position with a 1,4-dioxaspiro[4.5]decan-8-yloxy group and a methanamine group at the 3-position. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive spirocyclic and pyridine-containing molecules .

Biological Activity

(6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a dioxaspiro structure linked to a pyridine moiety, which may influence its interaction with biological targets. The molecular formula is $C_{13}H_{17}N_{2}O_{4}$, and it possesses unique physicochemical properties that facilitate its biological activity.

Research indicates that compounds with similar structural motifs exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds containing pyridine rings often show significant antimicrobial properties. The mechanism typically involves disruption of microbial cell membranes or interference with metabolic pathways.
• Cytotoxicity : Some derivatives have demonstrated cytotoxic effects against various cancer cell lines, potentially through apoptosis induction or cell cycle arrest.
• Neuroprotective Effects : Given the structural similarities to known neuroprotective agents, this compound may also exhibit protective effects against neurodegenerative diseases by modulating oxidative stress pathways.

Biological Activity Data

Biological Activity	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Cytotoxicity	Induction of apoptosis in cancer cells
Neuroprotection	Reduction in oxidative stress

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of related compounds against various strains of bacteria. The results indicated that the presence of the dioxaspiro moiety enhances the antimicrobial potency compared to non-dioxaspiro analogs. The minimum inhibitory concentration (MIC) values were significantly lower for compounds containing the dioxaspiro structure.

Cytotoxicity in Cancer Cells

In vitro studies on human cancer cell lines revealed that (6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine exhibits potent cytotoxic effects. The compound was shown to induce apoptosis through mitochondrial pathways, as evidenced by increased levels of cytochrome c in the cytosol and activation of caspases 3 and 9.

Neuroprotective Effects

Research focusing on neuroprotection highlighted that this compound can mitigate neuronal damage induced by oxidative stress in cellular models. It was found to upregulate antioxidant enzymes and reduce markers of inflammation, suggesting potential therapeutic applications in neurodegenerative disorders.

Scientific Research Applications

Medicinal Chemistry Applications

1. Drug Development
The compound has been investigated for its potential as a therapeutic agent. Its structural characteristics allow it to interact with various biological targets, making it a candidate for drug development in treating diseases such as cancer and neurodegenerative disorders. The spirocyclic structure may enhance its pharmacokinetic properties, leading to improved efficacy and reduced side effects.

2. Antimicrobial Activity
Research has indicated that derivatives of this compound exhibit antimicrobial properties. Studies focusing on its interaction with bacterial membranes suggest that it could be developed into an antimicrobial agent effective against resistant strains of bacteria.

3. Neurological Studies
Due to its pyridine moiety, the compound is being explored for neuroprotective effects. Preliminary studies suggest that it may aid in the modulation of neurotransmitter systems, potentially benefiting conditions like Alzheimer's disease.

Materials Science Applications

1. Polymer Chemistry
The compound can serve as a building block in the synthesis of novel polymers with specific functionalities. Its unique structure allows for the development of materials with tailored properties for applications in coatings, adhesives, and drug delivery systems.

2. Nanotechnology
In nanotechnology, (6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine is being studied for its use in creating nanoscale devices and materials that can respond to environmental stimuli or deliver drugs in a controlled manner.

Biological Research Applications

1. Bioconjugation Techniques
The compound's functional groups make it suitable for bioconjugation processes, allowing researchers to attach it to biomolecules for targeted drug delivery or imaging applications.

2. Enzyme Inhibition Studies
Studies have shown that this compound can act as an inhibitor for certain enzymes involved in metabolic pathways. Understanding its mechanism of action could lead to the development of new inhibitors with therapeutic potential.

Case Studies

Study Focus	Findings	Reference
Antimicrobial Activity	Demonstrated effectiveness against resistant bacterial strains
Neuroprotective Effects	Modulation of neurotransmitter systems observed
Polymer Development	Successful synthesis of functional polymers

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

a. [8-(Pyridin-2-yl)-1,4-dioxaspiro[4.5]decan-8-yl]methanamine

• Structure : Differs in the pyridine substitution (2-pyridyl vs. 6-substituted pyridin-3-yl) and lacks the ether linkage.
• Molecular Formula: C₁₄H₂₀N₂O₂ (MW: 248.32 g/mol) vs.
• Key Difference : The 2-pyridyl group may alter electronic distribution and binding affinity compared to the 6-substituted pyridin-3-yl group in the target compound .

b. (6-Methylpyridin-3-yl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methanone

• Structure : Replaces the methanamine group with a ketone and introduces a nitrogen atom in the spiro ring (8-aza).
• Molecular Formula : C₁₄H₁₈N₂O₃ (MW: 262.3 g/mol).
• Key Difference : The ketone group reduces basicity, and the aza-spiro ring may enhance solubility or alter metabolic stability .

c. 8-(6-(1-Azetidinyl)-3-pyridinyl)-1,4-dioxaspiro[4.5]decan-8-ol

• Structure : Features a hydroxyl group on the spiro ring and a 6-(1-azetidinyl) substituent on the pyridine.
• Molecular Formula: Not explicitly stated, but includes azetidine (a 4-membered nitrogen ring).

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Predicted pKa	Solubility	Stability
Target Compound	~307–391*	~10.2†	Moderate (polar)	Stable under inert gas
[8-(Pyridin-2-yl)...]methanamine	248.32	N/A	Lipophilic	Sensitive to oxidation
1-{1,4-Dioxaspiro...}methanamine	171.24	10.20	Low	Requires -20°C storage

*Estimated based on similar compounds (e.g., C₂₃H₂₅N₃O₃ in ).
†Predicted from analogous spirocyclic amines .

Pharmacological Potential

While direct activity data for the target compound is unavailable, insights can be drawn from related molecules:

• Spirocyclic Diones (): Demonstrated pharmacological activity in CNS disorders, suggesting the spiro moiety enhances blood-brain barrier penetration.
• Pyridine-Amines (): Often act as kinase inhibitors or receptor modulators, implying the target compound’s methanamine group could facilitate target binding.